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Get Quote

TYRA-200 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers utilizing TYRA-200 in preclinical experiments.

Frequently Asked Questions (FAQs)
Q1: What is TYRA-200 and what is its mechanism of action?

A1: TYRA-200 is an investigational, orally bioavailable, covalent inhibitor of Fibroblast Growth

Factor Receptor (FGFR) types 1, 2, and 3.[1][2] It is designed to target and bind to the FGFR

kinase domain, thereby inhibiting downstream signaling pathways that are involved in cell

proliferation and survival.[1] A key feature of TYRA-200 is its potent activity against both wild-

type FGFR2 and a broad range of clinically identified resistance mutations that can emerge

during treatment with other FGFR inhibitors.[3][4][5] These include mutations in the gatekeeper

residue (V565) and the molecular brake region (N550, E566, K642).[3]

Q2: In which cancer types is TYRA-200 being investigated?

A2: TYRA-200 is currently undergoing a Phase 1 clinical trial (SURF201) for the treatment of

patients with advanced solid tumors harboring activating FGFR2 gene alterations.[6][7] The

primary focus is on unresectable or metastatic intrahepatic cholangiocarcinoma (iCCA) where
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FGFR2 fusions are present in 10-15% of cases.[3][7] The trial is also enrolling patients with

other advanced solid tumors with activating FGFR2 alterations who have progressed on prior

therapies.[6][7]

Q3: What are the known resistance mutations that TYRA-200 is designed to overcome?

A3: First-generation FGFR inhibitors can lose efficacy due to the development of on-target

resistance mutations in the FGFR2 kinase domain. TYRA-200 was specifically designed using

a structure-based approach to maintain potency against these mutations.[3] Preclinical data

has demonstrated its activity against various mutations, including those at the gatekeeper

residue (e.g., V565F, V565I) and in the molecular brake region (e.g., N550K, N550H).[5][8]

Troubleshooting Guides
In Vitro Assay Variability
Issue: High variability in IC50 values for TYRA-200 in cell-based assays.
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Potential Cause Recommended Solution

Cell Line Integrity and Passage Number

Ensure cell lines are obtained from a reputable

source and regularly authenticated. Use cells

within a consistent and low passage number

range to minimize phenotypic drift.

FGFR2 Alteration Status

Confirm the specific FGFR2 fusion, mutation, or

amplification status of your cell line using

sequencing or FISH. Different alterations can

confer varying sensitivity to FGFR inhibitors.

Serum Concentration

The presence of growth factors in fetal bovine

serum (FBS) can interfere with the activity of

FGFR inhibitors. Consider reducing the serum

concentration or using serum-free media for the

duration of the drug treatment.

Assay Duration

The optimal treatment duration for assessing

cell viability can vary between cell lines. A

typical duration is 72-120 hours.[8] It is

advisable to perform a time-course experiment

to determine the optimal endpoint for your

specific model.

Confluency at Seeding

Cell density can impact growth rates and drug

response. Seed cells at a consistent density to

ensure they are in the exponential growth phase

during the experiment. A starting confluency of

60-70% is often used.[8]

Reagent Quality and Preparation

Prepare fresh dilutions of TYRA-200 from a

validated stock solution for each experiment.

Use a consistent and appropriate vehicle control

(e.g., DMSO) at a final concentration that does

not affect cell viability.

Western Blotting Issues
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Issue: Difficulty detecting a decrease in phosphorylated FGFR (p-FGFR) after TYRA-200
treatment.

Potential Cause Recommended Solution

Suboptimal Treatment Time

Inhibition of FGFR phosphorylation is an early

event. A short treatment duration (e.g., 2 hours)

is often sufficient to observe a significant

reduction in p-FGFR levels.[8]

Inefficient Cell Lysis

Use a lysis buffer containing phosphatase and

protease inhibitors to preserve the

phosphorylation status of proteins. Ensure

complete cell lysis by scraping and vortexing on

ice.

Inappropriate Antibody
Use a validated antibody specific for the

phosphorylated form of FGFR.

Blocking Buffer Composition

Avoid using milk as a blocking agent as it

contains phosphoproteins (casein) that can lead

to high background. Use 5% Bovine Serum

Albumin (BSA) in TBST instead.

Low p-FGFR Signal at Baseline

Ensure your cell model has detectable levels of

constitutively active, phosphorylated FGFR at

baseline.

Quantitative Data
Table 1: In Vitro Potency of TYRA-200 against various FGFR2 genotypes.
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Cell Line FGFR2 Genotype TYRA-200 IC50 (nM)

Ba/F3 FGFR2 (Wild-Type) 3.0

Ba/F3
FGFR2 V565F (Gatekeeper

Mutation)
27

Ba/F3
FGFR2 N550K (Molecular

Brake Mutation)
11

SNU-16 FGFR2 Amplification 9.7

AN3CA
Endogenous FGFR2 N550K

Mutation
11

(Data summarized from

preclinical studies)[5]

Experimental Protocols
Cell Viability Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of TYRA-200 in cancer

cell lines.

Materials:

TYRA-200

Vehicle control (e.g., DMSO)

Cancer cell lines with known FGFR2 alterations

96-well plates

Cell culture medium with and without serum

CellTiter-Glo® 2.0 Assay (Promega) or similar viability reagent

Plate reader
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Procedure:

Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere

overnight.

Prepare serial dilutions of TYRA-200 and a vehicle control in the appropriate cell culture

medium.

Replace the existing medium with the medium containing the different concentrations of

TYRA-200 or vehicle control.

Incubate the plates for 72-120 hours.[8]

Equilibrate the plate and CellTiter-Glo® reagent to room temperature.

Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

Mix the contents on an orbital shaker to induce cell lysis.

Measure luminescence using a plate reader.

Calculate cell viability as a percentage of the vehicle control and plot the results to determine

the IC50 value.

Controls:

Positive Control: A known FGFR inhibitor (e.g., futibatinib, pemigatinib).

Negative Control: Vehicle (e.g., DMSO) at the same final concentration used for TYRA-200.

A cell line that is not dependent on FGFR signaling can also be included.

Western Blot for FGFR Phosphorylation
Objective: To assess the effect of TYRA-200 on FGFR phosphorylation.

Materials:

TYRA-200
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Vehicle control (e.g., DMSO)

Cancer cell lines with activated FGFR signaling

Lysis buffer with protease and phosphatase inhibitors

Primary antibodies against p-FGFR and total FGFR

HRP-conjugated secondary antibody

ECL substrate and imaging system

Procedure:

Plate cells and allow them to reach 60-70% confluency.[8]

Treat cells with TYRA-200 or vehicle control for a short duration (e.g., 2 hours).[8]

Wash cells with cold PBS and lyse them on ice.

Determine protein concentration using a BCA assay.

Perform SDS-PAGE and transfer proteins to a PVDF membrane.

Block the membrane with 5% BSA in TBST.

Incubate with the primary antibody against p-FGFR overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detect the signal using an ECL substrate.

If desired, strip the membrane and re-probe for total FGFR as a loading control.

Controls:

Positive Control: Lysate from untreated cells known to have high baseline p-FGFR levels.

Negative Control: Lysate from cells treated with the vehicle (DMSO).
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Caption: TYRA-200 inhibits the FGFR signaling pathway.
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Caption: Preclinical experimental workflow for TYRA-200 evaluation.
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Caption: A logical approach to troubleshooting experimental variability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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